Cas no 2229127-97-1 (1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl}cyclopropan-1-amine)

1-{2-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-2-yl}cyclopropan-1-amine is a structurally unique cyclopropylamine derivative featuring a substituted pyrazole moiety. Its compact cyclopropane ring and isopropyl-substituted pyrazole group contribute to enhanced steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's rigid framework and amine functionality offer potential for selective reactivity, particularly in the development of bioactive molecules. Its stability under standard conditions and compatibility with common synthetic methodologies further underscore its utility in medicinal chemistry and material science applications. This compound is particularly suited for use in the design of novel small-molecule inhibitors or ligands due to its balanced lipophilicity and conformational constraints.
1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl}cyclopropan-1-amine structure
2229127-97-1 structure
Product Name:1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl}cyclopropan-1-amine
CAS No:2229127-97-1
MF:C12H21N3
MW:207.315242528915
CID:6274334
PubChem ID:165852218
Update Time:2025-05-24

1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl}cyclopropan-1-amine
    • 2229127-97-1
    • EN300-1794641
    • 1-{2-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-yl}cyclopropan-1-amine
    • Inchi: 1S/C12H21N3/c1-9(2)15-8-10(7-14-15)11(3,4)12(13)5-6-12/h7-9H,5-6,13H2,1-4H3
    • InChI Key: NSXZOGQPKZDFQC-UHFFFAOYSA-N
    • SMILES: NC1(C(C)(C)C2C=NN(C(C)C)C=2)CC1

Computed Properties

  • Exact Mass: 207.173547683g/mol
  • Monoisotopic Mass: 207.173547683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.8Ų

1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl}cyclopropan-1-amine Pricemore >>

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Additional information on 1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl}cyclopropan-1-amine

Comprehensive Overview of 1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl}cyclopropan-1-amine (CAS No. 2229127-97-1)

The compound 1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl}cyclopropan-1-amine (CAS No. 2229127-97-1) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a cyclopropan-1-amine core, which is linked to a propan-2-yl substituted pyrazole moiety. This combination of functional groups makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the design of novel bioactive compounds.

In recent years, the demand for pyrazole derivatives has surged due to their versatile applications in drug discovery and material science. Researchers are particularly intrigued by the cyclopropylamine group, which is known to enhance metabolic stability and bioavailability in drug candidates. The CAS No. 2229127-97-1 compound exemplifies this trend, as its structure aligns with modern medicinal chemistry strategies aimed at optimizing pharmacokinetic properties.

One of the key reasons for the growing attention toward 1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl}cyclopropan-1-amine is its potential role in addressing unmet medical needs. For instance, the pyrazole scaffold is frequently explored in the development of kinase inhibitors, which are critical in oncology and inflammatory diseases. Additionally, the cyclopropylamine moiety is often associated with CNS-active compounds, making this molecule a candidate for neurological disorder research.

From a synthetic chemistry perspective, the preparation of CAS No. 2229127-97-1 involves multi-step organic transformations, including cyclopropanation and pyrazole ring formation. Advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis are often employed to achieve high yields and purity. These methods are frequently searched by chemists seeking efficient protocols for complex heterocycles.

Environmental and regulatory considerations also play a role in the discussion of 1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl}cyclopropan-1-amine. With increasing emphasis on green chemistry, researchers are exploring sustainable synthetic routes that minimize waste and energy consumption. This aligns with broader industry trends, where pyrazole-based compounds are being reevaluated for their ecological footprint.

In summary, CAS No. 2229127-97-1 represents a compelling case study in the intersection of structural innovation and practical application. Its pyrazole-cyclopropylamine hybrid architecture offers numerous opportunities for further exploration, particularly in drug design and functional materials. As scientific inquiries into this compound continue, it is likely to remain a focal point in both academic and industrial research.

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